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Compound Name: 5-Bromo-2-methoxybenzoic acid

CAS No.: 2476-35-9

Cat. No.: B1268626

Get Quote

Prepared by: Gemini, Senior Application Scientist

Introduction: A Versatile Building Block for
Functional Materials
5-Bromo-2-methoxybenzoic acid is a bifunctional aromatic compound poised for significant

applications in advanced materials science. Its structure is deceptively simple, yet it offers a

powerful combination of reactive sites: a carboxylic acid group for coordination chemistry, a

bromine atom for cross-coupling reactions, and a methoxy group for tuning electronic

properties and solubility. This unique arrangement makes it an ideal candidate for constructing

sophisticated materials such as Metal-Organic Frameworks (MOFs) and conjugated polymers.

The carboxylic acid moiety serves as a classic coordination site for metal ions, enabling the

self-assembly of crystalline, porous frameworks. The bromine atom, strategically positioned on

the phenyl ring, acts as a versatile synthetic handle. It is highly amenable to post-synthetic

modification within a larger structure or can serve as a reactive site for polymerization

reactions, most notably palladium-catalyzed cross-couplings. The methoxy group, an electron-

donating entity, can influence the electronic landscape of the final material, impacting
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properties like luminescence or conductivity, while also modifying the polarity and processability

of the material.

This document provides detailed application notes and protocols for researchers and scientists

looking to leverage the unique properties of 5-Bromo-2-methoxybenzoic acid in the design

and synthesis of next-generation materials.

Property Value Source

IUPAC Name
5-bromo-2-methoxybenzoic

acid
[1]

CAS Number 2476-35-9 [1]

Molecular Formula C₈H₇BrO₃ [1]

Molecular Weight 231.04 g/mol [1]

Appearance
White to off-white crystalline

solid

Key Features

Carboxylic acid linker, Aryl

bromide handle, Methoxy

functional group

Application 1: Functional Linker for Metal-Organic
Frameworks (MOFs)
Expert Rationale: Designing Functionality into
Crystalline Lattices
The synthesis of MOFs from pre-designed functional linkers is a cornerstone of modern

materials chemistry, allowing for precise control over the chemical environment within a porous

solid.[2][3][4] 5-Bromo-2-methoxybenzoic acid is an exemplary candidate for this "bottom-up"

design approach.

Framework Construction: The carboxylate group readily coordinates with various metal ions

(e.g., Zn²⁺, Cu²⁺, Zr⁴⁺) to form stable secondary building units (SBUs), which then assemble
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into a periodic, crystalline framework. The steric bulk and electronic nature of the methoxy

group can influence the final topology of the MOF.[5]

Inherent Functionality: The bromine atom serves as a robust "tag" within the MOF's

structure. Unlike more reactive functional groups that might not survive typical solvothermal

synthesis conditions, the aryl bromide is stable.[6] This allows for the creation of a stable,

crystalline platform that is primed for further chemical transformation.

Post-Synthetic Modification (PSM): The true power of incorporating a bromo-functionalized

linker lies in the potential for PSM.[7][8][9] After the MOF is constructed, the accessible

bromine atoms on the pore walls can undergo a variety of cross-coupling reactions (e.g.,

Suzuki, Sonogashira, Heck) to graft new functional groups into the framework. This enables

the synthesis of materials that would be impossible to create directly, dramatically expanding

the functional diversity of MOFs.[6][10]

Protocol: Solvothermal Synthesis of a Zinc-Based MOF
(Hypothetical: G-MOF-5B2M)
This protocol describes a representative solvothermal synthesis of a hypothetical zinc-based

MOF, "G-MOF-5B2M" (Gemini-MOF from 5-Bromo-2-Methoxybenzoic acid), adapting

common procedures for carboxylate-based MOFs.[11][12][13]

Materials:

5-Bromo-2-methoxybenzoic acid (Linker)

Zinc(II) nitrate hexahydrate (Zn(NO₃)₂·6H₂O) (Metal Source)

N,N-Dimethylformamide (DMF) (Solvent)

Ethanol (Solvent/Wash)

20 mL Scintillation Vials or Teflon-lined autoclave

Procedure:

Reagent Preparation:
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In a 20 mL scintillation vial, dissolve 46.2 mg (0.2 mmol) of 5-Bromo-2-methoxybenzoic
acid in 8 mL of DMF. Sonicate for 5-10 minutes to ensure complete dissolution.

In a separate small vial, dissolve 59.5 mg (0.2 mmol) of Zinc(II) nitrate hexahydrate in 2

mL of DMF.

Reaction Assembly:

To the stirred linker solution, add the metal source solution dropwise.

Cap the vial tightly. Causality Note: Proper sealing is critical to maintain autogenous

pressure during heating, which facilitates crystal growth.

Solvothermal Reaction:

Place the sealed vial into a programmable oven.

Heat the vial to 110 °C over 2 hours.

Hold the temperature at 110 °C for 48 hours. Causality Note: This extended heating period

allows the thermodynamically favored crystalline MOF product to form, often consuming

any initial amorphous precipitates.

Crystal Recovery and Activation:

Cool the oven slowly to room temperature over 8-12 hours. Causality Note: A slow cooling

rate is crucial for obtaining well-defined, single crystals and preventing stress fractures.

Decant the mother liquor to isolate the crystalline product.

Wash the crystals by immersing them in fresh, anhydrous DMF (3 x 10 mL) for 3 hours

each time to exchange residual reactants and solvent.

Perform a final solvent exchange with ethanol (3 x 10 mL) for 3 hours each time. This

prepares the framework for activation.

Dry the crystals under vacuum at 120 °C for 12 hours to remove all guest solvent

molecules and activate the pores.
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Workflow for MOF Synthesis and Activation

1. Preparation

2. Reaction & Crystallization 3. Activation

Linker Solution
(5-Bromo-2-methoxybenzoic acid in DMF)

Mix Solutions

Metal Solution
(Zn(NO₃)₂·6H₂O in DMF)

Solvothermal Reaction
(110 °C, 48h) Slow Cooling Wash with DMF Solvent Exchange (Ethanol) Activate

(Vacuum, 120 °C)
Activated MOF
(G-MOF-5B2M)

AB-Type Monomer
(e.g., Bromo-arylboronic ester)

Polymerization
(Inert Atmosphere, 80-110 °C)

Pd Catalyst & Ligand
(e.g., Pd(PPh₃)₄ or

Buchwald Precatalyst)

Aqueous Base
(e.g., K₂CO₃, Cs₂CO₃)

Degassed Solvent
(e.g., Toluene/H₂O)

Reaction Workup
(Precipitation in Methanol)

Purification
(Soxhlet Extraction)

Final Conjugated Polymer

Click to download full resolution via product page
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Caption: General workflow for Suzuki polycondensation of an AB-type monomer.

Future Outlook: A Platform for Tandem
Functionalization
The bromo-functionalized materials synthesized from 5-Bromo-2-methoxybenzoic acid are

not end-points but rather platforms for further innovation. A key advantage is the ability to

perform post-synthetic modifications (PSM) on the material, as illustrated below. This allows for

the precise installation of complex functionalities that would not be tolerated during the initial

material synthesis.

Conceptual Diagram: Post-Synthetic Modification (PSM)

Initial MOF with -Br Groups
(G-MOF-5B2M)

Reaction:
+ Arylboronic Acid

+ Pd Catalyst, Base

Functionalized MOF
(New C-C Bond Formed)

Click to download full resolution via product page

Caption: Conceptual illustration of Post-Synthetic Modification via Suzuki coupling.

By leveraging this two-step approach—synthesis followed by modification—researchers can

develop highly tailored materials for specific applications in catalysis, chemical sensing, gas

separation, and drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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